Cas no 2171556-06-0 (tert-butyl 10-(cyclopentylmethyl)-6-oxa-2,9-diazaspiro4.5decane-2-carboxylate)

Tert-butyl 10-(cyclopentylmethyl)-6-oxa-2,9-diazaspiro[4.5]decane-2-carboxylate is a spirocyclic compound featuring a unique oxa-diazaspiro framework, which is of interest in medicinal chemistry and drug development. The tert-butyl carboxylate group enhances stability and facilitates further synthetic modifications, while the cyclopentylmethyl substituent contributes to lipophilicity and potential bioactivity. The spirocyclic structure offers conformational rigidity, which can improve binding selectivity in biological targets. This compound serves as a versatile intermediate for the synthesis of pharmacologically active molecules, particularly in the development of CNS-targeting agents or enzyme inhibitors. Its well-defined stereochemistry and functional group compatibility make it a valuable building block for structure-activity relationship studies.
tert-butyl 10-(cyclopentylmethyl)-6-oxa-2,9-diazaspiro4.5decane-2-carboxylate structure
2171556-06-0 structure
Product Name:tert-butyl 10-(cyclopentylmethyl)-6-oxa-2,9-diazaspiro4.5decane-2-carboxylate
CAS No:2171556-06-0
MF:C18H32N2O3
MW:324.458285331726
CID:5564519
PubChem ID:165593529
Update Time:2025-10-18

tert-butyl 10-(cyclopentylmethyl)-6-oxa-2,9-diazaspiro4.5decane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 2171556-06-0
    • tert-butyl 10-(cyclopentylmethyl)-6-oxa-2,9-diazaspiro[4.5]decane-2-carboxylate
    • EN300-1640880
    • tert-butyl 10-(cyclopentylmethyl)-6-oxa-2,9-diazaspiro4.5decane-2-carboxylate
    • Inchi: 1S/C18H32N2O3/c1-17(2,3)23-16(21)20-10-8-18(13-20)15(19-9-11-22-18)12-14-6-4-5-7-14/h14-15,19H,4-13H2,1-3H3
    • InChI Key: YGYSRFDDBPIINT-UHFFFAOYSA-N
    • SMILES: O1CCNC(CC2CCCC2)C21CN(C(=O)OC(C)(C)C)CC2

Computed Properties

  • Exact Mass: 324.24129289g/mol
  • Monoisotopic Mass: 324.24129289g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 429
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 50.8Ų

tert-butyl 10-(cyclopentylmethyl)-6-oxa-2,9-diazaspiro4.5decane-2-carboxylate Pricemore >>

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Additional information on tert-butyl 10-(cyclopentylmethyl)-6-oxa-2,9-diazaspiro4.5decane-2-carboxylate

Comprehensive Overview of tert-butyl 10-(cyclopentylmethyl)-6-oxa-2,9-diazaspiro[4.5]decane-2-carboxylate (CAS No. 2171556-06-0)

The compound tert-butyl 10-(cyclopentylmethyl)-6-oxa-2,9-diazaspiro[4.5]decane-2-carboxylate (CAS No. 2171556-06-0) is a structurally intricate molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. Its unique spirocyclic framework and functional groups make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in targeting G-protein-coupled receptors (GPCRs) and central nervous system (CNS) disorders, which are among the most searched topics in AI-driven drug development platforms.

One of the key features of this compound is its tert-butyl carboxylate group, which enhances its stability and solubility, making it suitable for various synthetic transformations. The cyclopentylmethyl moiety further contributes to its lipophilicity, a critical factor in optimizing pharmacokinetic properties. These attributes align with current trends in fragment-based drug design (FBDD) and small-molecule therapeutics, topics frequently explored in modern pharmaceutical forums and search engines.

In recent years, the demand for spirocyclic compounds like tert-butyl 10-(cyclopentylmethyl)-6-oxa-2,9-diazaspiro[4.5]decane-2-carboxylate has surged due to their versatility in addressing undruggable targets. This trend is reflected in the rising number of queries related to spiro scaffolds in drug discovery and novel heterocyclic chemistry. The compound’s 6-oxa-2,9-diazaspiro[4.5]decane core is particularly noteworthy, as it mimics natural product architectures, a hot topic in AI-assisted molecular design.

From a synthetic perspective, the compound’s CAS No. 2171556-06-0 serves as a critical identifier for researchers sourcing high-purity intermediates. Laboratories focusing on high-throughput screening (HTS) and lead optimization often prioritize such well-defined compounds to ensure reproducibility. This aligns with the growing emphasis on quality-by-design (QbD) principles in pharmaceutical manufacturing, a subject dominating industry-related searches.

Furthermore, the compound’s potential role in neurodegenerative disease research cannot be overlooked. With increasing public interest in Alzheimer’s and Parkinson’s disease treatments, the structural motifs present in tert-butyl 10-(cyclopentylmethyl)-6-oxa-2,9-diazaspiro[4.5]decane-2-carboxylate offer promising avenues for exploration. Its diazaspiro core, for instance, is analogous to scaffolds found in clinically validated neurological drugs, making it a focal point for academic and industrial research.

In conclusion, tert-butyl 10-(cyclopentylmethyl)-6-oxa-2,9-diazaspiro[4.5]decane-2-carboxylate (CAS No. 2171556-06-0) represents a compelling case study in modern drug development. Its structural complexity, combined with its relevance to trending topics like GPCR modulation and CNS therapeutics, underscores its importance in contemporary chemistry. As search queries for innovative drug intermediates and spirocyclic chemistry continue to rise, this compound is poised to remain a subject of intense scientific inquiry.

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